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Compound of Interest

Compound Name: Iodoethane-2,2,2-d3

Cat. No.: B032736 Get Quote

An in-depth examination of the physical properties, safety data, and handling protocols for

Iodoethane-2,2,2-d3, a deuterated ethylating agent crucial for advancements in

pharmaceutical research and development.

This technical guide provides a detailed overview of Iodoethane-2,2,2-d3 (Ethyl-d3 iodide), a

valuable isotopically labeled compound in organic synthesis and medicinal chemistry. Its

primary application lies in its use as a reagent for introducing a deuterated ethyl group into

molecules, a technique essential for metabolism studies, reaction mechanism elucidation, and

the development of deuterated drugs with potentially improved pharmacokinetic profiles. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

drug development professionals, offering readily accessible data on its physical characteristics

and critical safety information to ensure its proper and safe utilization in a laboratory setting.

Core Physical and Chemical Properties
Iodoethane-2,2,2-d3 is a colorless to yellowish liquid. As a deuterated analog of iodoethane, it

shares many chemical properties with its non-deuterated counterpart but with a higher

molecular weight due to the presence of three deuterium atoms. This isotopic substitution is

key to its utility in various analytical and research applications. Many of its physical properties

are well-documented in commercially available sources.
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The following table summarizes the key physical properties of Iodoethane-2,2,2-d3. This data

is compiled from various chemical suppliers and databases, providing a comparative overview

for easy reference.

Property Value

Molecular Formula CD₃CH₂I

Molecular Weight 158.98 g/mol

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 1.987 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.509 (lit.)

Flash Point 72 °C (closed cup)

Safety Data Sheet (SDS) Overview
The safe handling of Iodoethane-2,2,2-d3 is paramount. This section provides a summary of

the essential safety information typically found in a Safety Data Sheet (SDS). Users should

always consult the specific SDS provided by their supplier before handling this chemical.

Hazard Identification
Iodoethane-2,2,2-d3 is classified as a hazardous substance. The following table outlines its

hazard classifications and associated statements.
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Hazard Class GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Flammable Liquid alt text Danger
H226: Flammable

liquid and vapor.

Acute Toxicity, Oral alt text Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.

Eye Damage/Irritation alt text Warning
H319: Causes serious

eye irritation.

Respiratory or Skin

Sensitization
alt text Danger

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled. H317: May

cause an allergic skin

reaction.

Germ Cell

Mutagenicity
alt text Warning

H341: Suspected of

causing genetic

defects.

Specific Target Organ

Toxicity (Single

Exposure)

alt text Warning
H335: May cause

respiratory irritation.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move victim to fresh air and keep at rest in a

position comfortable for breathing. If

experiencing respiratory symptoms, call a

poison center or doctor.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation or rash

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Call a poison center or doctor if you feel unwell.

Rinse mouth. Do NOT induce vomiting.

Handling and Storage
Handling: Use only in a well-ventilated area. Wear personal protective equipment. Avoid

breathing vapors or mists. Keep away from open flames, hot surfaces, and sources of ignition.

Take precautionary measures against static discharge.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store refrigerated (+2°C

to +8°C).[1] Protect from light.[1] Incompatible with strong bases, magnesium, and strong

oxidizing agents.[2]

Experimental Protocols
The following sections describe generalized experimental protocols for the synthesis of

Iodoethane-2,2,2-d3 and the determination of its key physical properties. These are intended

as illustrative examples and may require optimization based on specific laboratory conditions

and equipment.

Synthesis of Iodoethane-2,2,2-d3
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The synthesis of Iodoethane-2,2,2-d3 typically follows the well-established method for

preparing iodoalkanes from the corresponding alcohol using iodine and red phosphorus.

Materials:

Ethanol-2,2,2-d3 (CD₃CH₂OH)

Red Phosphorus

Iodine

Anhydrous sodium carbonate

Anhydrous calcium chloride

Distillation apparatus

Reaction flask with reflux condenser and dropping funnel

Procedure:

In a round-bottom flask, a mixture of red phosphorus and Ethanol-2,2,2-d3 is prepared.

The flask is cooled in an ice bath.

Finely powdered iodine is added portion-wise through the dropping funnel with constant

stirring. The rate of addition is controlled to prevent the reaction from becoming too vigorous.

After the addition of iodine is complete, the mixture is allowed to stand at room temperature

for a period, followed by gentle heating under reflux to complete the reaction.

The crude Iodoethane-2,2,2-d3 is then isolated by distillation.

The distillate is washed with a dilute solution of anhydrous sodium carbonate to remove any

acidic impurities, followed by a water wash.

The product is dried over anhydrous calcium chloride and then purified by fractional

distillation.
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Red Phosphorus
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Reaction
(Formation of PI₃ in situ,

followed by reaction with alcohol)

Distillation
(Isolation of crude product)

Washing
(Removal of acidic impurities)

Drying
(Removal of water)

Fractional Distillation
(Final purification) Iodoethane-2,2,2-d3
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A generalized workflow for the synthesis of Iodoethane-2,2,2-d3.

Determination of Boiling Point
Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Procedure:

A small amount of Iodoethane-2,2,2-d3 is placed in the small test tube.

The thermometer is immersed in the liquid, ensuring the bulb is fully covered.

The capillary tube is placed in the test tube with the open end downwards.

The apparatus is gently heated. A stream of bubbles will emerge from the capillary tube as

the air inside expands.

Heating is continued until a continuous stream of bubbles is observed.

The heat is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
Apparatus:
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Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with Iodoethane-2,2,2-d3, ensuring no air bubbles are trapped, and

weighed again. The temperature of the liquid is recorded.

The pycnometer is then emptied, cleaned, dried, and filled with distilled water and weighed

again at the same temperature.

The density of Iodoethane-2,2,2-d3 is calculated using the following formula: Density =

(Mass of Iodoethane-2,2,2-d3 / Mass of water) * Density of water at the measurement

temperature.
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Density Determination Workflow

Start

Weigh empty pycnometer

Fill pycnometer with
Iodoethane-2,2,2-d3

Weigh filled pycnometer

Fill pycnometer with water

Weigh pycnometer with water

Calculate density

End

Click to download full resolution via product page

A logical workflow for determining the density of Iodoethane-2,2,2-d3.
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This comprehensive guide provides essential information for the safe and effective use of

Iodoethane-2,2,2-d3 in a research setting. It is imperative that all laboratory personnel

familiarize themselves with this information and the complete Safety Data Sheet before

commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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